2-(4-methoxyphenyl)-5-methyl[1,3]oxazolo[4,5-c]quinolin-4(5H)-one

• Molecular Formula: C18H14N2O3
• Molecular Weight: 306.3 g/mol
• IUPAC Name: 2-(4-methoxyphenyl)-5-methyl-[1,3]oxazolo[4,5-c]quinolin-4-one
• InChI: InChI=1S/C18H14N2O3/c1-20-14-6-4-3-5-13(14)16-15(18(20)21)19-17(23-16)11-7-9-12(22-2)10-8-11/h3-10H,1-2H3
• InChI Key: LDVZOYCEVBLITE-UHFFFAOYSA-N
• SMILES: CN1C2=CC=CC=C2C3=C(C1=O)N=C(O3)C4=CC=C(C=C4)OC

Description

2-(4-methoxyphenyl)-5-methyl[1,3]oxazolo[4,5-c]quinolin-4(5H)-one, also known as MOQ, is a heterocyclic compound that has been synthesized and studied for its potential applications in scientific research. MOQ has been shown to have a variety of biochemical and physiological effects, and its mechanism of action is of great interest to researchers in the field.

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenyl)-5-methyl[1,3]oxazolo[4,5-c]quinolin-4(5H)-one is not yet fully understood, but it is thought to involve the inhibition of various enzymes and receptors in the body. This compound has been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways. It has also been shown to bind to certain receptors in the brain, which may be responsible for its neuroprotective effects.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects in the body. It has been shown to inhibit the growth of cancer cells in vitro, and to have antibacterial and antiviral activity. It has also been shown to have antioxidant properties, and to protect against oxidative stress. In addition, this compound has been shown to have anti-inflammatory effects, and to reduce the production of pro-inflammatory cytokines in the body.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-methoxyphenyl)-5-methyl[1,3]oxazolo[4,5-c]quinolin-4(5H)-one is its versatility in the laboratory. It can be easily synthesized and purified, and has a range of potential applications in scientific research. However, one limitation is that its mechanism of action is not yet fully understood, which makes it difficult to design experiments to test its effects. In addition, this compound has not yet been extensively studied in vivo, which limits its potential applications in drug development.

Future Directions

There are a number of future directions for research on 2-(4-methoxyphenyl)-5-methyl[1,3]oxazolo[4,5-c]quinolin-4(5H)-one. One area of interest is in the development of new drugs for the treatment of cancer and other diseases. This compound has been shown to have activity against a number of different targets, and further research could lead to the development of new drugs with improved efficacy and reduced side effects. Another area of interest is in the study of this compound's mechanism of action, which could lead to a better understanding of its biochemical and physiological effects. Finally, further research is needed to explore the potential applications of this compound in the treatment of neurological disorders such as Alzheimer's disease.

Synthesis Methods

2-(4-methoxyphenyl)-5-methyl[1,3]oxazolo[4,5-c]quinolin-4(5H)-one can be synthesized via a multi-step process involving the reaction of 2-aminobenzophenone with various reagents to form the oxazoloquinoline ring system. The final step involves the addition of a methoxy group to the phenyl ring to form the final product. The synthesis of this compound has been optimized over the years to improve yields and purity, and it is now a well-established procedure in the field.

Scientific Research Applications

2-(4-methoxyphenyl)-5-methyl[1,3]oxazolo[4,5-c]quinolin-4(5H)-one has been shown to have a range of potential applications in scientific research. One area of interest is in the development of new drugs for the treatment of various diseases. This compound has been shown to have activity against a number of different targets, including cancer cells, bacteria, and viruses. It has also been studied for its potential neuroprotective effects, and as a potential treatment for Alzheimer's disease.